Cas no 24247-80-1 (4-Chloro-2-methylthiobenzamide)

• Product Name: 4-Chloro-2-methylthiobenzamide
• CAS No: 24247-80-1
• MF: C₈H₈ClNS
• MW: 185.673819541931
• MDL: MFCD09025680
• CID: 1071643
• PubChem ID: 39388432
• Update Time: 2025-05-27

4-Chloro-2-methylthiobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methylthiobenzamide
• 4-chloro-2-(methylthio)pyrimidine-5-carboxylic acid
• 4-chloro-2-methylthio-5-pyrimidinecarboxylate
• 4-chloro-2-methyl-thiobenzamide
• 4-chloro-2-methylthiopyrimidine-5-carboxylic acid
• AGN-PC-00O94N
• ANW-52742
• CTK5E0574
• SBB076294
• 4-chloro-2-methylbenzene-1-carbothioamide
• EN300-1599602
• AKOS006290810
• SCHEMBL14800044
• 4-chloro-2-methylbenzenecarbothioamide
• 4-Chloro-2-methylbenzothioamide
• CS-0280523
• 24247-80-1
• MFCD09025680

• MDL： MFCD09025680
• Inchi： 1S/C8H8ClNS/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： CGSMWCIPWDONQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N)=S)=C(C)C=1

Computed Properties

• Exact Mass: 185.0065981g/mol
• Monoisotopic Mass: 185.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

4-Chloro-2-methylthiobenzamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-Chloro-2-methylthiobenzamide

Research Briefing on 4-Chloro-2-methylthiobenzamide (CAS: 24247-80-1): Recent Advances and Applications

4-Chloro-2-methylthiobenzamide (CAS: 24247-80-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the structural optimization of 4-Chloro-2-methylthiobenzamide derivatives to enhance their inhibitory activity against specific enzymatic targets. The researchers employed a combination of computational modeling and synthetic chemistry to design analogs with improved binding affinity and selectivity. The results demonstrated that subtle modifications to the thiobenzamide scaffold could significantly influence the compound's pharmacological profile, opening new avenues for the development of targeted therapies.

In another study, 4-Chloro-2-methylthiobenzamide was investigated for its role as a precursor in the synthesis of fungicides. Researchers at a leading agrochemical company reported that derivatives of this compound exhibited potent activity against a broad spectrum of fungal pathogens, with minimal toxicity to non-target organisms. The study emphasized the importance of the chloro and methylthio functional groups in conferring bioactivity, suggesting that further exploration of these moieties could yield environmentally sustainable crop protection agents.

Additionally, advancements in analytical techniques have enabled more precise characterization of 4-Chloro-2-methylthiobenzamide and its metabolites. A recent paper in Analytical and Bioanalytical Chemistry detailed the development of a high-performance liquid chromatography (HPLC) method for quantifying trace amounts of the compound in complex biological matrices. This methodological innovation is expected to facilitate pharmacokinetic studies and support regulatory assessments of its safety and efficacy.

In conclusion, 4-Chloro-2-methylthiobenzamide continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by ongoing efforts to elucidate its structure-activity relationships and optimize its performance. Future research is likely to focus on expanding its therapeutic potential and addressing challenges related to scalability and environmental impact.